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Compound of Interest

Compound Name: Coumarin 545
CAS No.: 85642-11-1
Cat. No.: B1638556
Get Quote
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Executive Summary

Coumarin 545 (C545) and its tetramethyl derivative Coumarin 545T (C545T) are benchmark
green dopants used in tunable dye lasers and Organic Light-Emitting Diodes (OLEDSs).[1] While
C545 offers high quantum efficiency (

), it suffers from concentration quenching and moderate photostability. The industry standard
has largely shifted to C545T, where steric hindrance from tetramethyl groups suppresses
intermolecular interactions, significantly enhancing both thermal and photostability.

This guide details the degradation mechanisms, solvent dependencies, and validated protocols
for assessing the stability of these critical fluorophores.

Chemical Identity
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Feature Coumarin 545 (C545) Coumarin 545T (C545T)

CAS Number 85642-11-1 155306-71-1

Molecular Formula

Tetramethyl substitution on

Key Structural Difference Standard julolidine ring ST
julolidine ring
] S ) Reduced concentration
Primary Advantage High intrinsic gain ) ) .
quenching; High solubility
Emission ( ~515-520 nm (Solvent ~505-510 nm (Solvent
) dependent) dependent)

Structural & Thermal Stability[3]
Structural Vulnerabilities

The core stability of C545 relies on the rigidity of the julolidine-coumarin fused system.
However, two primary sites are vulnerable to degradation:

e The Benzothiazole Linkage: Susceptible to photo-oxidation and radical attack during high-

energy excitation.

e The Lactone Ring: Hydrolytically unstable in highly alkaline environments, though relatively

robust in neutral organic solvents.

C545T Enhancement: The addition of four methyl groups at the 1,1,7,7-positions of the
quinolizine ring in C545T creates a "steric bumper.” This prevents

stacking aggregation, which is the primary cause of concentration quenching and non-radiative
decay pathways that generate heat and accelerate degradation.

Thermal Stability Profile (TGA/DSC)

Thermal stability is critical for vacuum deposition in OLED manufacturing.
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e Melting Point: C545T exhibits a melting point of 228°C, allowing for controlled sublimation.[1]
o Decomposition Temperature (

): Thermogravimetric Analysis (TGA) typically shows

weight loss up to 250-280°C under nitrogen.
e Glass Transition (

): When doped into host matrices (e.qg.,

), C545T maintains morphological stability, preventing phase separation which degrades
device lifetime.

Photostability & Degradation Mechanisms[9][10]
Photodegradation Pathways

Photobleaching in Coumarin 545 is primarily driven by Singlet Oxygen (
) mechanisms and radical disproportionation.
o Excitation & ISC: Upon excitation (

), a fraction of the population undergoes Intersystem Crossing (ISC) to the Triplet State (

).

o Singlet Oxygen Generation: The long-lived triplet state transfers energy to ground-state
oxygen (

), generating highly reactive singlet oxygen (
).
o Oxidative Attack:

attacks the electron-rich benzothiazole or the amine moiety, leading to N-dealkylation or ring
cleavage.
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Visualization: Photodegradation Pathway
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Caption: Mechanism of Photo-oxidation in Coumarin 545 derivatives mediated by Singlet

Oxygen.

Solvent Dependency[5]

e Non-Polar Solvents (e.g., Cyclohexane): C545 shows higher quantum yields but lower
solubility. Photostability is generally higher due to the lack of nucleophilic solvent
interactions.

e Polar Protic Solvents (e.g., Ethanol, Methanol): Can induce Intermolecular Charge Transfer
(ICT) states. While these solvents shift emission to the green/red, they can facilitate
hydrogen-bonding assisted non-radiative decay, slightly increasing photodegradation rates
compared to non-polar matrices.

Experimental Protocols
Protocol A: Photostability Assessment (Solution Phase)

Objective: Determine the photodegradation quantum vyield (
).
e Preparation: Prepare a

M solution of C545/C545T in spectroscopic grade solvent (e.g., Dichloromethane or
Ethanol).
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o Control: Keep a dark control sample to rule out thermal degradation.
e Irradiation:
o Source: CW Laser (445 nm or 473 nm) or Xenon arc lamp with bandpass filter.
o Power: Maintain ~5—-10 mW/cmz to avoid thermal lensing.
e Monitoring:
o Measure UV-Vis absorption spectra every 10 minutes.
o Track the decrease in absorbance at
(approx. 470 nm).
¢ Quantification: Plot

vs. time. The slope

represents the degradation rate constant.

Protocol B: Thermal Stability (TGA/DSC)

Objective: Validate suitability for vacuum evaporation (OLEDS).
e Instrument: TGA/DSC analyzer (e.g., TA Instruments Q500).
o Atmosphere: High-purity Nitrogen (

) flow (50 mL/min).

e Ramp: Heat from 25°C to 400°C at 10°C/min.
e Analysis:
o ldentify

(Melting Endotherm) via DSC.
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o ldentify

(Temperature at 5% mass loss) via TGA.

Visualization: Stability Testing Workflow
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Caption: Parallel workflows for characterizing photochemical and thermal stability.

Quantitative Data Summary

The following data compares C545T (the stabilized variant) against standard Coumarin 545
and reference dyes.
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Parameter Coumarin 545 Coumarin 545T Notes

C545T melts lower but

Melting Point ~254°C 228°C )
sublimes cleaner.

High thermal stability
TGA (5% Loss) ~260°C >250°C _
for OLED evaporation.

Quantum Yield ( Tetramethyl groups

0.90 (EtOH) 0.95 (EtOH) _
) reduce quenching.
C545T supports
Lasing Range 500-550 nm 505-560 nm higher concentration
lasing.
o ) Critical for solution-
Solubility Low High

processed OLEDs.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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